molecular formula C10H20N2 B13266205 N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine

N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine

Cat. No.: B13266205
M. Wt: 168.28 g/mol
InChI Key: OAKKPEZNKDCAHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-Cyclopropylethyl)-1-methylpyrrolidin-3-amine is a pyrrolidine derivative featuring a cyclopropylethyl substituent on the amine nitrogen and a methyl group at the 1-position of the pyrrolidine ring. This compound has been cataloged in commercial databases (e.g., CymitQuimica), though its production status is listed as "discontinued" as of 2025 .

Properties

Molecular Formula

C10H20N2

Molecular Weight

168.28 g/mol

IUPAC Name

N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine

InChI

InChI=1S/C10H20N2/c1-8(9-3-4-9)11-10-5-6-12(2)7-10/h8-11H,3-7H2,1-2H3

InChI Key

OAKKPEZNKDCAHV-UHFFFAOYSA-N

Canonical SMILES

CC(C1CC1)NC2CCN(C2)C

Origin of Product

United States

Preparation Methods

    Synthetic Routes:

    Industrial Production:

  • Chemical Reactions Analysis

      Major Products:

  • Scientific Research Applications

      Chemistry and Biology:

  • Mechanism of Action

      Nrf2 Activation:

  • Comparison with Similar Compounds

    Table 1: Key Structural Analogues and Their Properties

    Compound Name Substituents on Pyrrolidine Ring Key Features Biological Activity/Notes
    N-(1-Cyclopropylethyl)-1-methylpyrrolidin-3-amine 1-Methyl, 3-(cyclopropylethyl)amine High steric bulk from cyclopropylethyl group; discontinued commercial status Limited published bioactivity data
    1-Methylpyrrolidin-3-amine (F51) 1-Methyl, 3-amine Aliphatic amine with minimal steric hindrance Reduced potency (IC₅₀ > 6 µM) in MurA enzyme inhibition studies
    N,1-Dimethylpyrrolidin-3-amine 1-Methyl, 3-(dimethyl)amine Increased basicity due to dimethyl substitution Used in synthetic intermediates; no reported bioactivity
    N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine Cyclopropyl, pyridinyl-pyrazole hybrid Aromatic system with cyclopropyl group Synthesized via Cu-catalyzed coupling (17.9% yield)
    (1-Isopropylpyrrolidin-3-yl)methylamine 1-Isopropyl, 3-methylamine Branched alkyl substituent; higher lipophilicity Used in ligand design for receptor targeting

    Physicochemical Properties

    • Basicity : N,1-Dimethylpyrrolidin-3-amine exhibits higher basicity (pKa ~10.5) due to electron-donating methyl groups, whereas the cyclopropylethyl group may lower basicity via inductive effects.
    • Solubility : Branched alkyl chains (e.g., isopropyl) increase lipophilicity, whereas cyclopropane’s ring strain may enhance aqueous solubility marginally.

    Biological Activity

    N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article reviews its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables that summarize key results.

    Chemical Structure and Properties

    N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine can be represented structurally as follows:

    • Chemical Formula : C_9H_16N_2
    • Molecular Weight : 168.24 g/mol

    This compound features a pyrrolidine ring substituted with a cyclopropyl group, which may influence its biological interactions and pharmacokinetic properties.

    The biological activity of N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine primarily involves its interaction with various molecular targets within biological systems. Its mechanism may include:

    • Receptor Binding : The compound may bind to specific receptors or enzymes, modulating their activity. For instance, it could inhibit certain kinases involved in cellular signaling pathways.
    • Antiviral Activity : Preliminary studies suggest potential antiviral properties, particularly against enteroviruses, by targeting viral proteins critical for replication.

    Inhibition Studies

    In vitro assays have demonstrated that related compounds can inhibit various kinases. For instance, compounds with similar structural features showed selective inhibition profiles against several kinases, which could be extrapolated to predict the activity of N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine .

    Table 1: Antiviral Efficacy of Related Compounds

    Compound NameEC50 (µM)Selectivity Index
    Pyrazolopyridine Analog A16.710.6
    Pyrazolopyridine Analog B8.1>500
    N-(1-cyclopropylethyl)-...TBDTBD

    Note: TBD = To Be Determined; further studies are needed to establish values for N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine.

    Case Study: Structure-Activity Relationship (SAR)

    A study focusing on the SAR of pyrrolidine derivatives revealed that modifications at the cyclopropyl position significantly impacted antiviral potency and selectivity . This highlights the importance of structural optimization in enhancing the biological activity of similar compounds.

    Pharmacokinetics and Toxicology

    Understanding the pharmacokinetics of N-(1-cyclopropylethyl)-1-methylpyrrolidin-3-amine is crucial for evaluating its therapeutic potential. Preliminary assessments suggest favorable absorption and distribution characteristics, although detailed pharmacokinetic profiles remain to be elucidated through further research.

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.